Cas no 1329477-07-7 (3-(3-ethoxyphenyl)propanenitrile)

3-(3-Ethoxyphenyl)propanenitrile is a versatile organic compound characterized by its nitrile functional group and ethoxy-substituted aromatic ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The ethoxy group enhances solubility and reactivity, while the nitrile moiety offers opportunities for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. Its stability under standard conditions and compatibility with a range of reaction conditions make it a reliable choice for fine chemical applications. The compound is typically handled under controlled conditions due to its potential sensitivity to strong acids or bases.
3-(3-ethoxyphenyl)propanenitrile structure
1329477-07-7 structure
Product Name:3-(3-ethoxyphenyl)propanenitrile
CAS No:1329477-07-7
MF:C11H13NO
MW:175.227022886276
CID:6211646
PubChem ID:82186031
Update Time:2025-11-01

3-(3-ethoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-ethoxyphenyl)propanenitrile
    • 1329477-07-7
    • EN300-1853449
    • Inchi: 1S/C11H13NO/c1-2-13-11-7-3-5-10(9-11)6-4-8-12/h3,5,7,9H,2,4,6H2,1H3
    • InChI Key: CJNYBFNFUNCGOO-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)CCC#N

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33Ų

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Additional information on 3-(3-ethoxyphenyl)propanenitrile

3-(3-Ethoxyphenyl)propanenitrile: A Versatile Compound in Pharmaceutical and Material Sciences

3-(3-Ethoxyphenyl)propanenitrile, with the chemical formula C12H13NO, is a synthetic compound that has garnered significant attention in the fields of pharmaceutical research and material sciences. The CAS No. 1329477-07-7 identifies this specific molecular structure, which features a nitrile group (-CN) attached to a propanenitrile backbone. The compound’s unique functional groups, including the ethoxyphenyl substituent, contribute to its diverse applications in drug discovery and advanced materials. Recent studies have highlighted its potential as a scaffold for developing bioactive molecules, particularly in the context of inflammation and neurodegenerative disease research.

The structural framework of 3-(3-Ethoxyphenyl)propanenitrile is composed of a benzene ring substituted with an ethoxy group at the 3-position, connected to a three-carbon chain terminating in a nitrile group. This molecular design allows for extensive functionalization, enabling the synthesis of derivatives with tailored biological activities. The compound’s physicochemical properties, such as its solubility profile and molecular weight, are critical factors in determining its suitability for pharmaceutical applications. For instance, its moderate polarity facilitates interactions with biological membranes, a key aspect in drug delivery systems.

Recent advancements in synthetic chemistry have enabled the scalable production of 3-(3-Ethoxyphenyl)propanenitrile, which has been explored as a building block for creating novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential in modulating inflammatory pathways by targeting cyclooxygenase (COX) enzymes. This research underscores the compound’s role in anti-inflammatory drug development, where its ability to inhibit pro-inflammatory cytokines has been validated through in vitro assays. The CAS No. 1329477-07-7 compound’s structural similarity to existing COX inhibitors suggests its potential as a lead molecule for optimizing pharmacological profiles.

Another emerging area of interest is the application of 3-(3-Ethoxyphenyl)propanenitrile in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibit neuroprotective effects by reducing oxidative stress in neuronal cells. The ethoxyphenyl group appears to play a critical role in enhancing the molecule’s interaction with antioxidant enzymes, such as superoxide dismutase. This finding aligns with the broader trend of developing small-molecule therapeutics that target oxidative stress, a common pathological mechanism in conditions like Alzheimer’s and Parkinson’s diseases.

From a synthetic perspective, the preparation of 3-(3-Ethoxyphenyl)propanenitrile has been optimized using catalytic methods to improve yield and reduce environmental impact. A 2024 review in Green Chemistry highlighted the use of transition-metal catalysts for the efficient coupling of ethoxyphenyl moieties to propanenitrile scaffolds. These green synthetic approaches not only enhance the compound’s availability but also align with the growing emphasis on sustainable pharmaceutical manufacturing. The CAS No. 1329477-07-7 compound’s synthesis has also been studied in the context of combinatorial chemistry, where its structural versatility allows for the rapid generation of diverse derivatives for high-throughput screening.

The biological activity of 3-(3-Ethoxyphenyl)propanenitrile extends beyond its anti-inflammatory and neuroprotective properties. Recent studies have explored its potential in modulating ion channels, particularly in the context of cardiovascular diseases. A 2023 preclinical study in Cardiovascular Research demonstrated that the compound can selectively block voltage-gated sodium channels, suggesting its utility in treating arrhythmias. This application highlights the compound’s ability to interact with specific protein targets, a key attribute in the design of selective therapeutics.

Additionally, 3-(3-Ethoxyphenyl)propanenitrile has been investigated for its role in polymer science, where its nitrile group serves as a functional handle for creating stimuli-responsive materials. A 2024 paper in Advanced Materials described the synthesis of a hydrogel based on this compound, which exhibits temperature-sensitive behavior. Such materials have potential applications in drug delivery systems, where controlled release of therapeutic agents can be achieved through environmental stimuli. The CAS No. 1329477-07-7 compound’s structural adaptability makes it a valuable candidate for the development of smart materials with tunable properties.

The pharmacokinetic profile of 3-(3-Ethoxyphenyl)propanenitrile is another area of active research. Studies have focused on optimizing its metabolic stability to improve bioavailability. A 2023 study in Drug Metabolism and Disposition reported that the compound undergoes minimal hepatic metabolism, suggesting its potential for oral administration. This finding is significant for pharmaceutical development, as oral formulations are often preferred for patient compliance. The CAS No. 1329477-07-7 compound’s metabolic stability also reduces the risk of drug-drug interactions, a critical consideration in multi-drug therapies.

Despite its promising applications, the use of 3-(3-Ethoxyphenyl)propanenitrile is not without challenges. One area of concern is its potential toxicity, particularly in long-term exposure scenarios. A 2024 review in Toxicological Sciences emphasized the need for further studies to evaluate its safety profile in vivo. While in vitro assays have shown low cytotoxicity, in vivo experiments are essential to confirm its therapeutic window. This highlights the importance of rigorous preclinical testing before advancing the compound to clinical trials.

Furthermore, the compound’s application in drug discovery is contingent on its ability to overcome challenges related to solubility and permeability. A 2023 study in Pharmaceutical Research explored the use of co-solvents and surfactants to enhance its aqueous solubility. These strategies are critical for improving the compound’s delivery to target tissues, particularly in the context of poorly water-soluble drugs. The CAS No. 1329477-07-7 compound’s solubility profile also influences its formulation into dosage forms such as tablets or injectable solutions, which are essential for clinical use.

Looking ahead, the future of 3-(3-Ethoxyphenyl)propanenitrile lies in its integration into multidisciplinary research programs. Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to unlock new applications for this compound. For instance, its use in nanotechnology-based drug delivery systems is an emerging area of interest, where its chemical structure can be leveraged to create targeted therapies. The CAS No. 1329477-07-7 compound’s adaptability to various synthetic modifications ensures that it will remain a relevant molecule in the evolving landscape of pharmaceutical and material sciences.

In conclusion, 3-(3-Ethoxyphenyl)propanenitrile represents a versatile compound with significant potential across multiple scientific disciplines. Its structural features, coupled with recent advancements in synthetic and biological research, position it as a valuable candidate for developing novel therapeutics and advanced materials. As further studies continue to elucidate its mechanisms of action and optimize its properties, the CAS No. 1329477-07-7 compound is poised to play a pivotal role in addressing complex medical and technological challenges.

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